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Phosphate

Introduction

Disodium hydrogen phosphate (NazHPOa), also known as sodium phosphate dibasic, is an
inorganic compound with significant applications in research, drug development, and various
industrial processes. Its utility often stems from its buffering capacity, solubility, and specific
thermodynamic characteristics. This technical guide provides a comprehensive overview of the
core thermodynamic properties of sodium hydrogen phosphate, detailing the experimental
methodologies used for their determination and presenting quantitative data in a structured
format for researchers, scientists, and drug development professionals.

Thermodynamic Properties of Sodium Hydrogen
Phosphate

The thermodynamic properties of a substance are crucial for understanding its stability,
reactivity, and behavior in different environments. The key thermodynamic parameters for
sodium hydrogen phosphate are summarized below.

Table 1: Standard Molar Enthalpy of Formation (AfH®)

The standard molar enthalpy of formation is the change in enthalpy when one mole of a
compound is formed from its constituent elements in their standard states.
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Compound Formula AfH® (kJ/mol) AfH° (kcal/mol)

Sodium Hydrogen
Phosphate NazHPOa4 -1754.8+ 2.1 -419.4 + 0.5[1][2]
(anhydrous)

Sodium Hydrogen
Phosphate Na2HPO4-6H20 -3516.5 Not Available
Hexahydrate

Sodium Hydrogen
Phosphate NazHPO4-12H20 -5298 Not Available
Dodecahydrate

Table 2: Standard Molar Entropy (S°)

Standard molar entropy is the entropy content of one mole of a substance under standard state
conditions.

Compound Formula S° (JImol-K) S° (callmol-K)

Sodium Hydrogen
Phosphate NazHPOa4 150.5 35.97[3]
(anhydrous)

Sodium Hydrogen
Phosphate Naz2HPO4-12H20 636 Not Available
Dodecahydrate

Table 3: Molar Heat Capacity at Constant Pressure (Cp)

Molar heat capacity is the amount of heat that must be added to one mole of a substance to
raise its temperature by one degree Kelvin.

Compound Formula Cp (J/mol-K)

Sodium Hydrogen Phosphate
Naz2HPO4-12H20 645
Dodecahydrate
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Table 4: Solubility of Sodium Hydrogen Phosphate
Dodecahydrate in Water

The solubility of sodium hydrogen phosphate is highly dependent on temperature.[4]

Temperature (°C) Solubility (g / 100 g of water)
0 1.63[5]
10 3.9[5]
20 7.66[5]
25 12.14[5]
30 24.2[5]
40 55.1[5]
50 80.2[5]
60 82.9[5]
80 92.4[5]
100 104.1[5]

Table 5: Dissociation Constants of Phosphoric Acid

The behavior of sodium hydrogen phosphate in aqueous solution is governed by the
dissociation equilibria of phosphoric acid (Hz3POa4). The hydrogen phosphate ion (HPO427) is
the conjugate base of the dihydrogen phosphate ion (H2PO4~) and the conjugate acid of the
phosphate ion (PO43~). The acid dissociation constants (Ka) and their corresponding pKa
values at 25°C are provided below.

Equilibrium Ka pKa
H3POa4 = H* + H2PO4~ 7.5x1073 ~2.12
H2PO4™ & H* + HPO42~ 6.2 x 10-8 ~7.21
HPQO42~ & H* + PO43~ 4.2 x 10713 ~12.38
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Experimental Protocols

The determination of thermodynamic properties requires precise and controlled experimental

techniques. The primary methods used for sodium hydrogen phosphate are detailed below.

Solution Calorimetry for Enthalpy of Formation

Solution calorimetry is a technique used to measure the heat of dissolution or reaction in a

liquid. The standard heats of formation for sodium phosphates have been determined using this
method.[1][2]

Methodology:

Calorimeter Setup: A solution calorimeter, often a Dewar flask or a more sophisticated
instrument like a C80 SETARAM calorimeter, is used to minimize heat exchange with the
surroundings.[6]

Sample Preparation: A precisely weighed amount of the sodium phosphate salt is placed in a
sealed ampoule.

Solvent Introduction: A known volume of a suitable solvent (e.g., aqueous HCI or HsPOa4
solutions) is placed in the calorimeter, and its temperature is allowed to stabilize.[6]

Reaction Initiation: The ampoule is broken, and the salt dissolves in the solvent.

Temperature Measurement: The change in temperature of the solution is carefully monitored
over time.

Calculation: The heat of solution is calculated from the temperature change, the mass of the
solution, and the specific heat capacity of the solution.

Hess's Law Application: To determine the standard enthalpy of formation, a series of
dissolution and mixing experiments are performed using a reaction scheme involving related
compounds with known enthalpies of formation (e.g., aqueous NaOH and H3POa4).[1][2] By
applying Hess's Law, the enthalpy of formation of the target compound can be calculated.

Adiabatic Calorimetry for Heat Capacity and Entropy

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b8739917?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/1967/tf/tf9676302913
https://www.semanticscholar.org/paper/Standard-heats-of-formation-of-NaH2PO4%2C-Na2HPO4-and-Irving-McKerrell/7a6521040f67013b4194ac4264e8c43badfbbc13
https://www.lookchem.com/science/7216.html
https://www.lookchem.com/science/7216.html
https://pubs.rsc.org/en/content/articlelanding/1967/tf/tf9676302913
https://www.semanticscholar.org/paper/Standard-heats-of-formation-of-NaH2PO4%2C-Na2HPO4-and-Irving-McKerrell/7a6521040f67013b4194ac4264e8c43badfbbc13
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8739917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Adiabatic calorimetry is used to measure the heat capacity of a substance as a function of
temperature. This data can then be used to calculate the standard molar entropy.

Methodology:

o Calorimeter Setup: An adiabatic calorimeter is designed to keep the sample under vacuum
and surrounded by a shield whose temperature is maintained to be very close to that of the
sample, thus preventing heat loss.

o Sample Loading: A known mass of the sodium phosphate sample is placed in the
calorimeter.

e Heating: The sample is cooled to a very low temperature (e.g., near absolute zero). Electrical
energy is then supplied to the sample in small, known increments to raise its temperature.

o Temperature Measurement: The temperature of the sample is precisely measured after each
energy input.

o Heat Capacity Calculation: The heat capacity (Cp) is calculated at each temperature by
dividing the amount of heat added by the measured temperature rise (Cp = g/AT).

o Entropy Calculation: The standard molar entropy (S°) at a given temperature (e.g., 298.15 K)
is determined by integrating the heat capacity divided by the temperature (Cp/T) from 0 K to
the desired temperature.

Visualizations
Dissociation of Phosphoric Acid

The following diagram illustrates the stepwise dissociation of phosphoric acid, which is
fundamental to understanding the behavior of phosphate buffers, including sodium hydrogen

phosphate.
H3POa4 Kal H2PO4~ Ka2 HPO42- Ka3 PO43-
(Phosphoric Acid) (Dihydrogen Phosphate) (Hydrogen Phosphate) (Phosphate)
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Caption: Stepwise dissociation of phosphoric acid in an aqueous solution.

Experimental Workflow for Solution Calorimetry

This diagram outlines the typical workflow for determining the enthalpy of formation using
solution calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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